N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C23H24N6O3S/c1-15-13-20(9-10-21(15)32-4)33(30,31)28-19-7-5-18(6-8-19)24-22-11-12-23(26-25-22)29-17(3)14-16(2)27-29/h5-14,28H,1-4H3,(H,24,25)
• InChI Key: DWOAHRHZMPYLKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)NC3=CC=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)OC)C)C
• Molecular Formula: C23H24N6O3S
• Molecular Weight: 464.5 g/mol
• CAS No.: 1014066-75-1

Description

N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H24N6O3S and its molecular weight is 464.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of new compounds with potential applications in photodynamic therapy (PDT) for cancer treatment have been explored. One study introduces a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base. This compound exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a promising Type II photosensitizer for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor Activity

Research into novel compounds for antitumor activity has led to the creation of various derivatives with promising results. For instance, the synthesis of novel pyrazole and thienopyrimidine derivatives based on thiosemicarbazide has shown remarkable antitumor activity against MCF7 (breast) human cells, highlighting the potential of such compounds in cancer therapy (Aly, 2009).

Cytotoxicity and Tumor Specificity

A series of new benzenesulfonamides were synthesized and tested for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. Some derivatives showed interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies, indicating their significant potential in cancer treatment (Gul et al., 2016).

Antimicrobial Activity

The development of new compounds also extends to antimicrobial activity. A study focused on new pyrazoline and pyrazole derivatives incorporating benzenesulfonamide moiety revealed moderate activity against Gram-positive bacteria, indicating their potential in addressing bacterial infections (Hassan, 2013).